Cas no 654-66-0 (Phenol,4-nitro-3-(trifluoromethyl)-, sodium salt (1:1))

• Product Name: Phenol,4-nitro-3-(trifluoromethyl)-, sodium salt (1:1)
• CAS No: 654-66-0
• MF: C₇H₃F₃NNaO₃
• MW: 229.088603258133
• CID: 514090
• PubChem ID: 12601
• Update Time: 2025-04-19

Phenol,4-nitro-3-(trifluoromethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-nitro-3-(trifluoromethyl)-, sodium salt (1:1)
• LAMPRECIDE
• sodium,4-nitro-3-(trifluoromethyl)phenolate
• 3-Trifluoromethyl-4-nitrophenol sodium salt
• 3-trifluoromethyl-4-nitrophenol,sodium
• 3-trifluoromethyl-4-nitrophenol, sodium
• Phenol, 4-nitro-3-(trifluoromethyl)-, sodium salt
• 654-66-0
• UNII-9Y19Q53X5H
• 4-Nitro-3-(trifluoromethyl)phenol sodium salt
• DTXSID0074978
• sodium;4-nitro-3-(trifluoromethyl)phenolate
• Q27273371
• 9Y19Q53X5H
• sodium 4-nitro-3-(trifluoromethyl)phenolate
• PHENOL, 4-NITRO-3-(TRIFLUOROMETHYL)-, SODIUM SALT (1:1)
• 3-trifluoromethyl-4-nitrophenol sodium

• Inchi： 1S/C7H4F3NO3.Na/c8-7(9,10)5-3-4(12)1-2-6(5)11(13)14;/h1-3,12H;/q;+1/p-1
• InChI Key： GZMCWLUYRYIQGJ-UHFFFAOYSA-M
• SMILES： [Na+].FC(C1C=C(C=CC=1[N+](=O)[O-])[O-])(F)F

Computed Properties

• Exact Mass: 228.99600
• Monoisotopic Mass: 228.996272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9

Experimental Properties

• Boiling Point: 307.5°C at 760 mmHg
• Flash Point: 139.8°C
• PSA: 68.88000
• LogP: 3.28060